Cas no 2228560-71-0 (1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine)

• Product Name: 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine
• CAS No: 2228560-71-0
• MF: C₁₆H₂₂N₄
• MW: 270.372683048248
• CID: 5762214
• PubChem ID: 165681951
• Update Time: 2025-06-08

1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2228560-71-0
• EN300-1863980
• 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine

• Inchi： 1S/C16H22N4/c1-13-16(19-10-8-17-9-11-19)14(2)20(18-13)12-15-6-4-3-5-7-15/h3-7,17H,8-12H2,1-2H3
• InChI Key： AGJUPYTURHZUMB-UHFFFAOYSA-N
• SMILES： N1(C2C(C)=NN(CC3C=CC=CC=3)C=2C)CCNCC1

Computed Properties

• Exact Mass: 270.18444672g/mol
• Monoisotopic Mass: 270.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine

Comprehensive Overview of 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine (CAS No. 2228560-71-0)

1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine (CAS No. 2228560-71-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole-piperazine hybrid structure, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further investigation.

The benzyl and dimethyl substituents on the pyrazole ring contribute to the compound's distinct chemical properties, including its solubility and stability under various conditions. These features are critical for its potential use in high-throughput screening and structure-activity relationship (SAR) studies. The piperazine moiety, a common pharmacophore in many bioactive molecules, further enhances the compound's versatility, making it a valuable building block in synthetic chemistry.

Recent trends in the pharmaceutical industry highlight a growing demand for novel heterocyclic compounds like 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine. This interest is driven by the need for new therapeutic agents targeting a range of biological pathways. For instance, the compound's structural similarity to known kinase inhibitors and G-protein-coupled receptor (GPCR) modulators has sparked curiosity about its potential applications in oncology and neurology.

In addition to its pharmaceutical relevance, 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine is also a subject of interest in computational chemistry. Advanced molecular docking and quantum mechanical calculations are being employed to predict its binding affinities and interactions with biological targets. These computational approaches are complemented by experimental studies, which aim to validate the compound's efficacy and safety profiles.

The synthesis of 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine involves multi-step organic reactions, including N-alkylation and cyclization processes. Optimizing these synthetic routes is a key focus for researchers, as it can significantly impact the compound's yield and purity. Recent advancements in green chemistry have also prompted investigations into more sustainable and efficient synthesis methods for this compound.

From a commercial perspective, 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its CAS No. 2228560-71-0 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. The compound's growing popularity is reflected in the increasing number of publications and patents referencing its use.

Looking ahead, the potential applications of 1-(1-benzyl-3,5-dimethyl-1H-pyrazol-4-yl)piperazine are vast. Ongoing research is exploring its role in drug repurposing and combination therapies, which could unlock new therapeutic avenues. As the scientific community continues to uncover its properties and mechanisms, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.